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Compound of Interest

Compound Name: 5-Met-enkephalin, 4-d-phe

Cat. No.: B15189511 Get Quote

Essential Safety and Handling Guide for 5-Met-
enkephalin, 4-d-phe
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 5-Met-enkephalin, 4-d-phe. The following

procedures are designed to ensure the safe handling, storage, and disposal of this peptide.

Immediate Safety Precautions
While a specific Safety Data Sheet (SDS) for 5-Met-enkephalin, 4-d-phe is not readily

available, the SDS for the closely related compound Met-Enkephalin indicates that it is a white

solid. General prudent laboratory practices should be observed.[1] It is essential to avoid

contact with skin, eyes, and clothing, as well as ingestion and inhalation.[1][2] In the event of

exposure, follow these first aid measures:

Eye Contact: Immediately rinse with plenty of water, including under the eyelids, for at least

15 minutes. Seek medical attention.[1][3]

Skin Contact: Wash off immediately with plenty of water. If symptoms occur, get medical

attention.[3]

Inhalation: Move to fresh air. If breathing is difficult, provide oxygen and seek medical

attention.[3]
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Ingestion: Clean the mouth with water and drink plenty of water afterward. Seek medical

attention if symptoms develop.[1]

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

5-Met-enkephalin, 4-d-phe, which is typically supplied as a solid powder.[1][3]

PPE Category Recommended Equipment Justification

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles.[4][5] A face shield

may be necessary when there

is a risk of splashing.[6][7]

To protect the eyes from

splashes and airborne

particles.[4][5] Standard

eyeglasses do not offer

sufficient protection.[4]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile).[4] Gloves should

be inspected before use and

changed if they are torn or

contaminated.[4]

To prevent skin contact with

the chemical.[5] The correct

type of glove should be chosen

for the specific task.[4]

Body Protection

A lab coat that covers the arms

and closes in the front.[4]

Closed-toe shoes should

always be worn in the

laboratory.[4][8]

To protect skin and clothing

from spills and contamination.

[4][8]

Respiratory Protection

Generally not required for

handling small quantities in a

well-ventilated area. If there is

a risk of generating dust, work

in a chemical fume hood.[4][5]

To prevent inhalation of the

powder.[5] Fume hoods

provide protection from harmful

vapors and airborne particles.

[4]

Operational Plan: Step-by-Step Handling Procedure
1. Preparation and Planning:

Before beginning any experiment, identify and assess the potential hazards.[8]
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Ensure you are familiar with the location and operation of all safety equipment, including

eyewash stations, safety showers, and fire extinguishers.[8][9]

Read all procedures and relevant safety information before starting.[9]

It is recommended to avoid working alone in the laboratory.[8]

2. Handling the Lyophilized Peptide:

Peptides are often supplied in a lyophilized (freeze-dried) powder form.[10]

Before opening, allow the vial to warm to room temperature in a desiccator to prevent

condensation of moisture, which can reduce the peptide's stability.[10][11]

Handle the powder in a well-ventilated area, preferably within a chemical fume hood, to

minimize inhalation risk.[4]

Weigh out the desired amount of peptide quickly and reseal the vial tightly.[10]

3. Reconstituting the Peptide:

Follow the manufacturer's instructions for dissolving the peptide. If no specific instructions

are provided, a common method is to dissolve the peptide in sterile, distilled water.

If the peptide is difficult to dissolve, sonication may be helpful.[11]

For peptides that are prone to degradation in solution, it is advisable to prepare fresh

solutions for each experiment or to prepare aliquots of a stock solution to avoid repeated

freeze-thaw cycles.[10][11]

4. Storage:

Store lyophilized peptides at -20°C or colder for long-term stability.[10]

Keep peptide solutions frozen and avoid multiple freeze-thaw cycles.[11] Aliquoting the stock

solution into single-use vials is recommended.[10]

Protect from moisture and light.[11]
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Disposal Plan
Proper disposal of unused or expired peptides is crucial for environmental and health safety.

[12]

Never dispose of peptides down the drain or in the regular trash.[12]

All peptide waste, including empty vials and contaminated consumables (e.g., pipette tips,

gloves), should be treated as chemical waste.

Follow your institution's guidelines for chemical waste disposal.[12] This typically involves

collecting the waste in a designated, properly labeled, and sealed container.

Contact your institution's environmental health and safety (EHS) office or a licensed

hazardous waste disposal service for specific disposal procedures.[12]

Experimental Workflow
The following diagram illustrates the general workflow for handling 5-Met-enkephalin, 4-d-phe
in a research setting.
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Workflow for Handling 5-Met-enkephalin, 4-d-phe

Preparation

Handling

Storage & Disposal

Review Safety Information & Procedures

Don Personal Protective Equipment (PPE)

Equilibrate Vial to Room Temperature

Weigh Lyophilized Peptide in Fume Hood

Reconstitute Peptide with Appropriate Solvent

Perform Experiment

Store Unused Peptide at -20°C or Colder Dispose of Waste in Designated Chemical Waste Container

Decontaminate Work Area

Remove and Dispose of PPE Properly

Click to download full resolution via product page

Caption: Logical workflow for safe handling of 5-Met-enkephalin, 4-d-phe.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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